![molecular formula C18H15N5OS B2611420 N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide CAS No. 1105215-50-6](/img/structure/B2611420.png)
N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide, also known as MTA, is a chemical compound that has been widely used in scientific research. MTA is a small molecule that has shown promising results in various fields of research, including cancer, inflammation, and infectious diseases.
Scientific Research Applications
Discovery of Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitors
A related compound, identified as K-604, was discovered as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), showing significant selectivity over ACAT-2. The molecular design improvements led to enhanced aqueous solubility and oral absorption, indicating its potential utility in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Heterocyclic Synthesis for Insecticidal Applications
Another study explored the synthesis of various heterocycles incorporating a thiadiazole moiety, using a versatile precursor for the development of compounds assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This highlights the potential of such chemical frameworks in agricultural pest management (Fadda et al., 2017).
Development of Radioligands for Peripheral Benzodiazepine Receptors
Research into the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for peripheral benzodiazepine receptors using SPECT imaging technology has been conducted. This work aimed at developing high-affinity and selective ligands for diagnostic applications, demonstrating the versatility of these chemical structures in biomedical research (Katsifis et al., 2000).
Investigation into Histamine H2-Receptor Antagonists
Imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives were synthesized and tested for their histamine H2-receptor antagonist, gastric antisecretory, and antiulcer activities. This study illustrates the potential of structurally similar compounds in developing new therapeutic agents for gastrointestinal disorders (Katsura et al., 1992).
Synthesis and Antimicrobial Activity of Sulphonamide Derivatives
A study on the reactivity of bromo-N-(phenylsulfonyl)acetamide derivatives towards nitrogen-based nucleophiles resulted in compounds displaying good antimicrobial activity. This emphasizes the role of such chemical entities in the development of new antimicrobial agents (Fahim & Ismael, 2019).
properties
IUPAC Name |
N-(4-methyl-1,3-thiazol-2-yl)-2-(2-pyridin-4-ylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5OS/c1-12-11-25-18(20-12)22-16(24)10-23-15-5-3-2-4-14(15)21-17(23)13-6-8-19-9-7-13/h2-9,11H,10H2,1H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNVJNJXUAVOVJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CN2C3=CC=CC=C3N=C2C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.